Cas no 1214358-15-2 (1-(Difluoromethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(Difluoromethyl)-3-(trifluoromethyl)benzene
• CAS No: 1214358-15-2
• MF: C₈H₅F₅
• MW: 196.117319822311
• MDL: MFCD14698632
• CID: 1074241
• PubChem ID: 46311763
• Update Time: 2025-08-05

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-3-(trifluoromethyl)benzene
• DTXSID00673319
• MFCD14698632
• AC8297
• STL555278
• BBL101482
• AERRYTMKZDHTNF-UHFFFAOYSA-N
• 3-(Difluoromethyl)benzotrifluoride
• 1214358-15-2
• SCHEMBL22189207
• AMY17764
• AKOS005259186
• 1-(Difluoromethyl)-3-(trifluoromethyl)benzene stabilized over potassium carbonate
• SY067849
• CS-0318708
• 1-(Difluoromethyl)-3-(trifluoromethyl)benzene, AldrichCPR

• MDL： MFCD14698632
• Inchi： 1S/C8H5F5/c9-7(10)5-2-1-3-6(4-5)8(11,12)13/h1-4,7H
• InChI Key： AERRYTMKZDHTNF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 196.03114097g/mol
• Monoisotopic Mass: 196.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes